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Compound of Interest

Compound Name: (R)-TAPI-2

Cat. No.: B15564834

Get Quote

For researchers and professionals in drug development, understanding the inhibitory profile of

a compound is paramount. This guide provides a comparative overview of the IC50 values for

(R)-TAPI-2, a hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and A

Disintegrin and Metalloproteinases (ADAMs). Due to a lack of specific IC50 values for the (R)-

isomer in the available literature, this guide presents data for the parent compound, TAPI-2,

which is a racemic mixture.

Data Summary
TAPI-2 is recognized as a broad-spectrum inhibitor, targeting several members of the MMP and

ADAM families. The following table summarizes the available IC50 and Ki values for TAPI-2

against various metalloproteinases. It is important to note that the inhibitory activity of the

specific (R)-isomer may vary.
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Target Enzyme Inhibitor IC50 / Ki Notes

TACE (ADAM17) TAPI-2 Ki: 0.12 µM

A key target involved

in the shedding of

various cell surface

proteins.

ADAM10 TAPI-2 Ki: 3 µM

Shares structural

similarities with TACE

and is involved in

Notch signaling.

ADAM8 TAPI-2 Ki: 10 µM

Implicated in various

inflammatory

processes and cancer.

ADAM12 TAPI-2 Ki: 100 µM

Associated with cell

fusion, migration, and

signaling.

General MMPs TAPI-2 IC50: 20 µM

Broad-spectrum

inhibition of the matrix

metalloproteinase

family.

hmeprin α subunit TAPI-2 IC50: 1.5±0.27 nM

A member of the

astacin family of

metallopeptidases.

hmeprin β subunit TAPI-2 IC50: 20±10 µM

Demonstrates

significantly lower

potency compared to

the α subunit.

PMA-induced protein

shedding
TAPI-2 IC50: 10 µM

Inhibits the phorbol

ester-induced

shedding of cell

surface proteins.
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The determination of IC50 values for inhibitors like (R)-TAPI-2 typically involves a fluorogenic

substrate-based enzyme inhibition assay. This method measures the enzymatic activity by

detecting the fluorescence generated from the cleavage of a specific substrate.

Principle: A fluorogenic peptide substrate, which is non-fluorescent when intact, is cleaved by

the active enzyme (e.g., ADAM17 or an MMP), releasing a fluorophore and causing an

increase in fluorescence intensity. The presence of an inhibitor reduces the rate of substrate

cleavage, leading to a decrease in the fluorescence signal. The IC50 value is the concentration

of the inhibitor that causes a 50% reduction in enzyme activity.

Materials:

Recombinant human enzyme (e.g., ADAM17, ADAM10, MMPs)

Fluorogenic substrate specific to the enzyme

(R)-TAPI-2 (or TAPI-2) of known concentration

Assay buffer (e.g., Tris-based buffer with appropriate pH and salts)

96-well black microplates

Fluorescence microplate reader

Procedure:

Enzyme Preparation: The recombinant enzyme is diluted to a predetermined optimal

concentration in the assay buffer.

Inhibitor Dilution: A series of dilutions of (R)-TAPI-2 are prepared in the assay buffer.

Reaction Setup: In the wells of a 96-well plate, the diluted enzyme is pre-incubated with the

various concentrations of (R)-TAPI-2 for a specified period to allow for inhibitor binding.

Control wells containing the enzyme without the inhibitor and wells with buffer only (blank)

are also prepared.

Reaction Initiation: The fluorogenic substrate is added to all wells to initiate the enzymatic

reaction.
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Fluorescence Measurement: The plate is incubated at a controlled temperature (e.g., 37°C),

and the fluorescence intensity is measured at regular intervals using a microplate reader with

appropriate excitation and emission wavelengths.

Data Analysis: The rate of reaction is determined from the linear phase of the fluorescence

increase over time. The percentage of inhibition for each concentration of (R)-TAPI-2 is

calculated relative to the uninhibited control. The IC50 value is then determined by plotting

the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the

data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow
(R)-TAPI-2 exerts its biological effects by inhibiting metalloproteinases like ADAM17, which

play a crucial role in various signaling pathways. One of the well-characterized pathways is the

ADAM17-mediated shedding of Epidermal Growth Factor Receptor (EGFR) ligands.
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Caption: ADAM17-mediated EGFR signaling pathway and the inhibitory action of (R)-TAPI-2.
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The following diagram illustrates a typical experimental workflow for determining the IC50 value

of an inhibitor.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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